2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methylbenzamide

• Molecular Formula: C22H26ClN3O2
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 2-chloro-4-methyl-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H26ClN3O2/c1-15(2)22(28)26-12-10-25(11-13-26)18-7-5-17(6-8-18)24-21(27)19-9-4-16(3)14-20(19)23/h4-9,14-15H,10-13H2,1-3H3,(H,24,27)
• InChI Key: CANNKRCAMANOPI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C(C)C)Cl

Description

2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methylbenzamide is a compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in various applications due to its unique properties and mechanisms of action. In

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methylbenzamide involves the inhibition of specific proteins involved in cell division and proliferation. This compound targets the mitotic kinesin Eg5, which is essential for cell division. By inhibiting Eg5, this compound prevents the formation of the mitotic spindle and ultimately leads to cell death.
Biochemical and Physiological Effects:
2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methylbenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces cell death. Additionally, this compound has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methylbenzamide in lab experiments is its specificity for Eg5. This compound has been shown to selectively inhibit Eg5 without affecting other kinesins. Additionally, this compound has also been shown to have low toxicity in animal models. However, one of the limitations of using this compound is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the use of 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methylbenzamide in scientific research. One of the most promising directions is in the development of new cancer therapies. This compound has shown promise in preclinical studies and could potentially be used in combination with other cancer drugs to enhance their efficacy. Additionally, this compound could also be studied for its potential use in the treatment of other diseases such as viral infections and autoimmune disorders.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methylbenzamide involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of 4-methylbenzoic acid, which is then converted to 4-methylbenzoyl chloride. This intermediate is then reacted with 4-(4-isobutyryl-1-piperazinyl)aniline to yield the desired compound.

Scientific Research Applications

2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]-4-methylbenzamide has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell division and proliferation. Additionally, this compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.